Cas no 1803821-92-2 (Ethyl 2-cyano-6-methoxy-3-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 2-cyano-6-methoxy-3-(trifluoromethoxy)benzoate
• CAS No: 1803821-92-2
• MF: C₁₂H₁₀F₃NO₄
• MW: 289.207314014435
• CID: 4956611
• Update Time: 2025-06-14

Ethyl 2-cyano-6-methoxy-3-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-methoxy-3-(trifluoromethoxy)benzoate

• Inchi： 1S/C12H10F3NO4/c1-3-19-11(17)10-7(6-16)8(20-12(13,14)15)4-5-9(10)18-2/h4-5H,3H2,1-2H3
• InChI Key： IMYYOFRLCPVNEQ-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=C(C(=O)OCC)C=1C#N)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 390
• XLogP3: 3
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 2-cyano-6-methoxy-3-(trifluoromethoxy)benzoate

Comprehensive Overview of Ethyl 2-cyano-6-methoxy-3-(trifluoromethoxy)benzoate (CAS No. 1803821-92-2)

Ethyl 2-cyano-6-methoxy-3-(trifluoromethoxy)benzoate (CAS No. 1803821-92-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its cyano, methoxy, and trifluoromethoxy functional groups, exhibits unique chemical properties that make it valuable for synthetic applications. Its molecular structure, combining electron-withdrawing and electron-donating substituents, enables versatile reactivity, particularly in the construction of heterocyclic frameworks.

In recent years, the demand for fluorinated compounds like Ethyl 2-cyano-6-methoxy-3-(trifluoromethoxy)benzoate has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring its potential as a building block for drug discovery, especially in the development of kinase inhibitors and antiviral agents. The compound's trifluoromethoxy group is particularly noteworthy, as it often improves lipophilicity and membrane permeability—a critical factor in modern medicinal chemistry.

The synthesis of Ethyl 2-cyano-6-methoxy-3-(trifluoromethoxy)benzoate typically involves multi-step reactions, including esterification, cyanation, and etherification. Advanced techniques such as microwave-assisted synthesis have been employed to optimize yield and purity, addressing the growing need for sustainable and efficient production methods. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms its structural integrity, ensuring compliance with industry standards.

From an industrial perspective, this compound aligns with the rising trend of green chemistry. Its applications extend to crop protection formulations, where its derivates act as intermediates for pesticide development. The agrochemical sector values its ability to introduce fluorine motifs, which often enhance pesticidal activity while reducing environmental persistence—a key concern among regulators and consumers alike.

Market analysts highlight the compound's relevance in patent literature, with several filings citing its utility in biodegradable materials and electronic chemicals. As the fine chemicals industry shifts toward high-value intermediates, Ethyl 2-cyano-6-methoxy-3-(trifluoromethoxy)benzoate stands out for its scalability and compatibility with continuous flow chemistry systems. These attributes position it as a strategic asset for manufacturers targeting pharmaceutical outsourcing markets.

Ongoing research explores the compound's role in material science, particularly in designing organic semiconductors and liquid crystals. Its conjugated system, augmented by the cyano group, offers tunable electronic properties—a hotspot for innovations in flexible electronics and optoelectronic devices. Such interdisciplinary applications underscore its versatility beyond traditional chemical domains.

For laboratories and enterprises sourcing CAS 1803821-92-2, quality control remains paramount. Reputable suppliers provide certificates of analysis detailing parameters like HPLC purity and residual solvent levels. Storage recommendations typically emphasize protection from moisture and light to maintain stability, reflecting best practices for handling sensitive intermediates.

In summary, Ethyl 2-cyano-6-methoxy-3-(trifluoromethoxy)benzoate exemplifies the convergence of synthetic innovation and applied research. Its multifaceted utility across life sciences and advanced materials sectors, coupled with alignment to sustainability goals, ensures its enduring relevance. As scientific inquiries into functionalized aromatics expand, this compound will likely remain a focal point for breakthroughs in molecular design and industrial applications.